Cas no 1048642-14-3 (methyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate
• CAS No: 1048642-14-3
• MF: C₂₁H₁₉FN₂O₅S₂
• MW: 462.514366388321
• CID: 6506588
• Update Time: 2025-10-29

methyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 3-[[[1-[(4-fluorophenyl)sulfonyl]-2-pyrrolidinyl]carbonyl]amino]-, methyl ester

• Inchi： 1S/C21H19FN2O5S2/c1-29-21(26)19-18(15-5-2-3-7-17(15)30-19)23-20(25)16-6-4-12-24(16)31(27,28)14-10-8-13(22)9-11-14/h2-3,5,7-11,16H,4,6,12H2,1H3,(H,23,25)
• InChI Key： WRXBHENTXUURFN-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(NC(C1CCCN1S(C1=CC=C(F)C=C1)(=O)=O)=O)=C(C(OC)=O)S2

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• pka: 11.99±0.20(Predicted)

Additional information on methyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate

Comprehensive Overview of methyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate (CAS No. 1048642-14-3)

The compound methyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate (CAS No. 1048642-14-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a benzothiophene core and a pyrrolidine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

One of the key reasons for the growing attention toward methyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate is its unique sulfonamide functional group, which is known to enhance binding affinity in biological systems. This characteristic aligns with current trends in precision medicine, where scientists seek compounds with high selectivity and minimal off-target effects. The inclusion of a fluorobenzene ring further augments its metabolic stability, a critical factor in the design of next-generation therapeutics.

In the realm of organic synthesis, CAS No. 1048642-14-3 serves as a valuable intermediate for constructing complex heterocyclic frameworks. Its benzothiophene-2-carboxylate segment is particularly noteworthy, as this scaffold is frequently employed in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its potential in addressing unmet medical needs, such as resistant infections and chronic inflammatory conditions, which are among the most searched topics in biomedical research today.

From a structural perspective, the compound’s pyrrolidine-2-amido linkage offers versatility in medicinal chemistry. This feature enables researchers to explore diverse derivatization strategies, catering to the rising demand for small-molecule drug candidates. Given the increasing focus on AI-driven drug discovery, methyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate has also garnered interest as a test case for computational modeling and virtual screening algorithms.

Another area of application for CAS No. 1048642-14-3 lies in material science, where its aromatic and heterocyclic components contribute to the development of advanced organic semiconductors. This aligns with the surge in searches for sustainable materials and green chemistry solutions, as industries seek eco-friendly alternatives to traditional synthetic pathways.

Quality control and analytical profiling of methyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently discussed in online forums and scientific communities, reflecting their importance in modern laboratory practices.

In summary, CAS No. 1048642-14-3 represents a multifaceted compound with broad applicability across pharmaceuticals, biochemistry, and material science. Its benzothiophene and pyrrolidine motifs, combined with a fluorobenzenesulfonyl group, position it as a promising candidate for innovative research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug design, molecular optimization, and sustainable synthesis.